Neglected nano-effects of nanoparticles in the interpretation of their toxicity†

Analyst Pub Date: 2018-01-23 DOI: 10.1039/C7AN01707C

Abstract

Nanoparticles with smaller diameters have larger surface areas. Unfortunately, this fact is often neglected in their biomedical characterization, e.g. in the evaluation of their toxicity with cell viability tests. We here point out the different scientific conclusions drawn in such tests when considering the traditional mass or concentration of nanoparticles, or their surface areas.

Graphical abstract: Neglected nano-effects of nanoparticles in the interpretation of their toxicity
Neglected nano-effects of nanoparticles in the interpretation of their toxicity†
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